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Compound of Interest

Compound Name: N-Boc-iminodipropionic acid

Cat. No.: B136163

An In-depth Technical Guide to N-Boc-Iminodipropionic Acid: Structure, Synthesis, and
Applications

Introduction

N-Boc-iminodipropionic acid is a symmetrical, non-chiral difunctional molecule that has
emerged as a valuable building block in medicinal chemistry and organic synthesis.[1]
Structurally, it consists of a central secondary amine functionalized with two propionic acid
chains, where the nitrogen atom is protected by a tert-butyloxycarbonyl (Boc) group.[1] This
Boc protecting group is a cornerstone of modern peptide synthesis and related disciplines,
prized for its stability under a wide range of reaction conditions and its facile, selective removal
under acidic conditions.

The presence of two carboxylic acid moieties provides synthetic handles for the construction of
more complex molecular architectures, making it an ideal linker or scaffold.[2] This guide
provides a comprehensive overview of N-Boc-iminodipropionic acid, detailing its chemical
identity, physicochemical properties, a representative synthesis protocol, and its key
applications for researchers and professionals in drug development.

Chemical Identity and Nomenclature

A precise understanding of a molecule's structure and its formal name is fundamental for
unambiguous scientific communication. This section details the IUPAC name, common
synonyms, and the structural features of N-Boc-iminodipropionic acid.
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IUPAC Name and Synonyms

The systematic IUPAC name for this compound is 3-[2-carboxyethyl-[(2-methylpropan-2-
yl)oxycarbonyllamino]propanoic acid.[3]

This name is derived by identifying the longest carbon chain containing the principal functional

group (a carboxylic acid), which is a propanoic acid backbone. The substituent at the 3-position
is the complex amino group, which itself is substituted with another "2-carboxyethyl" group and
the tert-butyloxycarbonyl group, systematically named "(2-methylpropan-2-yl)oxycarbonyl".

Several synonyms are commonly used in commercial and research contexts:
o 3,3'-[(tert-Butoxycarbonyl)azanediyl]dipropanoic acid[3]
o N-(tert-butoxycarbonyl)iminodipropionic acid[4]

* N-Boc-3,3'-azanediyldipropionic acid[5]

Chemical Structure

The structure of N-Boc-iminodipropionic acid is characterized by a central nitrogen atom
bonded to a Boc protecting group and two separate propionic acid chains.

e Boc Protecting Group: The tert-butyloxycarbonyl group is a carbamate that sterically and
electronically shields the nitrogen atom, preventing it from participating in unwanted side
reactions such as acylation or alkylation. Its key advantage is its acid lability; it can be
cleanly removed with mild acids like trifluoroacetic acid (TFA) to liberate the free amine.

 Iminodipropionic Acid Backbone: The N(CH2CH2COOH):z core provides two carboxylic acid
functional groups. These groups can be selectively activated and coupled to amines,
alcohols, or other nucleophiles, allowing the molecule to function as a symmetrical linker to
conjugate two different molecular entities or to build polymeric structures.

The diagram below illustrates the fundamental connectivity of the molecule.

Caption: 2D representation of N-Boc-iminodipropionic acid.

Physicochemical Properties
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The physical and chemical properties of a compound are critical for its handling, storage, and

application in experimental setups. The key properties of N-Boc-iminodipropionic acid are

summarized below.

Property Value Source(s)
CAS Number 143766-89-6 [LI[21[4][5]16]
Molecular Formula C11H19NOs [1][6]
Molecular Weight 261.27 g/mol [1][3]6]
Appearance White powder or lumps [1]
Melting Point 79-86 °C [1]
Purity >97.0% (HPLC) [5]
CC(C)
SMILES (C)OC(=0)N(CCC(=0)0)cce(  [2]5]
=0)0
NIFJJASPEGEHDS-
InChl Key [2][3]
UHFFFAOYSA-N
Store at 0-8 °C, sealed in a dry
Storage [1][4]

environment

Synthesis and Purification

The synthesis of N-Boc-iminodipropionic acid is typically achieved through the protection of

the secondary amine of iminodipropionic acid using di-tert-butyl dicarbonate (Bocz20). This is a

standard and high-yielding protocol for introducing the Boc group.

Mechanistic Rationale

The reaction proceeds via nucleophilic attack of the nitrogen atom of iminodipropionic acid on

one of the carbonyl carbons of Boc anhydride. A base, such as sodium hydroxide, is essential

for two reasons:
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« |t deprotonates the carboxylic acid groups, rendering the starting material soluble in aqueous
media.

« It neutralizes the proton on the amine, increasing its nucleophilicity and driving the reaction
forward.

The workup requires acidification, which protonates the carboxylate groups of the product,
decreasing its water solubility and allowing for its extraction into an organic solvent.

Detailed Experimental Protocol

This protocol is a representative method for the laboratory-scale synthesis of N-Boc-
iminodipropionic acid.

Materials and Reagents:

 Iminodipropionic acid

o Di-tert-butyl dicarbonate (Bocz20)

e Sodium hydroxide (NaOH)

e Hydrochloric acid (HCI), concentrated or 6M
o Ethyl acetate (EtOAC)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
» Deionized water

e 1,4-Dioxane (optional, to aid solubility)
Procedure:

o Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar,
dissolve iminodipropionic acid in a 1M aqueous solution of sodium hydroxide. Use
approximately 2.5-3.0 molar equivalents of NaOH to ensure both carboxylic acids and the

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b136163?utm_src=pdf-body
https://www.benchchem.com/product/b136163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

amine are deprotonated. Stir until a clear solution is obtained. The reaction can be cooled in
an ice bath (0-5 °C).

o Addition of Boc Anhydride: Dissolve di-tert-butyl dicarbonate (1.1-1.2 equivalents) in a
minimal amount of a water-miscible solvent like 1,4-dioxane or add it directly if in liquid form.
Add the Boc20 solution dropwise to the stirred, cooled solution of iminodipropionic acid over
30-60 minutes.

» Reaction: Allow the reaction mixture to warm to room temperature and stir vigorously for 12-
24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by
spotting a small, acidified aliquot of the reaction mixture against the starting material.

o Workup - Quenching and Acidification: Once the reaction is complete, transfer the mixture to
a separatory funnel. Carefully acidify the aqueous solution to a pH of 1-2 using concentrated
or 6M HCI. Perform this step slowly in an ice bath, as the decomposition of any excess
Boc20 can cause gas evolution. A white precipitate of the product may form.

» Extraction: Extract the acidified mixture with ethyl acetate (3 x volume of the aqueous layer).
The product will move into the organic phase.

e Washing: Combine the organic extracts and wash sequentially with deionized water and then
with brine to remove residual acid and inorganic salts.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or NazSOa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude product, typically as a white solid or oil that solidifies.

 Purification: The crude solid can be purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) or by flash column chromatography if necessary to
achieve high purity (=97%).

Synthesis Workflow Diagram

The following diagram outlines the key stages of the synthesis and purification process.
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Purification:
CRPAFIESNE 1. Wash (H:O, Brine)

2. Dry (Na:SOs)

3. Concentrate

Liquid-Liquid Extraction
(Ethyl Acetate)

lix Boc Protection Reaction Step 2: Complete.
(0°C to RT, 12-24h)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Boc-iminodipropionic acid.

Applications in Research and Drug Development

The unique trifunctional nature of N-Boc-iminodipropionic acid—a protected amine and two
carboxylic acids—makes it a highly versatile tool in several areas of chemical and
pharmaceutical science.

o Peptide Synthesis and Peptidomimetics: The compound serves as a protected building block
for creating non-natural peptide structures or for introducing branching in a peptide
sequence.[1] After incorporation into a peptide chain via one of its carboxyl groups, the Boc
group can be removed to expose the nitrogen, which can then be further elongated or
functionalized.

e Drug Development and Medicinal Chemistry: It is frequently used as a stable, non-chiral
linker to connect two different pharmacophores or a targeting moiety to a drug payload.[2] Its
defined length and chemical stability are advantageous for designing molecules with precise
spatial arrangements needed to interact with biological targets.[1][2] This is crucial in the
development of PROTACs (PROteolysis TArgeting Chimeras) and other targeted
therapeutics.

» Bioconjugation: The dicarboxylic acid structure is ideal for bioconjugation, where
biomolecules like proteins, antibodies, or oligonucleotides are attached to drugs or imaging
agents.[2] The two carboxyl groups offer dual points of attachment, enabling the creation of
well-defined bioconjugates for therapeutic or diagnostic purposes.|[2]

o Materials Science: Researchers have explored the use of N-Boc-iminodipropionic acid
and its derivatives in the synthesis of novel polymers and hydrogels.[2] The functional
handles allow for cross-linking, leading to materials with tailored properties for applications in
drug delivery systems or tissue engineering.[2]
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» Neuroscience Research: Derivatives of this compound are used in neuroscience to
synthesize probes and ligands for studying neurotransmitter systems and synaptic functions.

[1][2]

Safety and Handling

According to its classification, N-Boc-iminodipropionic acid is considered a hazardous
substance requiring careful handling.

» Hazard Classifications: Eye Irritant (Category 2), Skin Irritant (Category 2), Specific Target
Organ Toxicity - Single Exposure (Category 3, Respiratory system).

e GHS Signal Word: Warning.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e Precautionary Measures: Standard laboratory personal protective equipment (PPE) should
be worn, including safety glasses, gloves, and a lab coat. Work should be conducted in a
well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

Conclusion

N-Boc-iminodipropionic acid is a synthetically versatile and commercially available building
block of significant value to the scientific community. Its well-defined structure, featuring a
stable Boc-protected amine and two carboxylic acid handles, provides a reliable platform for
constructing complex molecules. From its role as a linker in advanced drug development to its
use in peptide synthesis and materials science, this compound facilitates innovation across
multiple disciplines. A thorough understanding of its properties, synthesis, and handling is
essential for leveraging its full potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. jk-sci.com [jk-sci.com]

3. 3-{[(Tert-butoxy)carbonyl](2-carboxyethyl)amino}propanoic acid | CL11H19NOG6 | CID
15666718 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. N-Boc-iminodipropionic acid - CAS:143766-89-6 - Sunway Pharm Ltd [3wpharm.com]
e 5. chemscene.com [chemscene.com]
e 6. scbt.com [scbt.com]

 To cite this document: BenchChem. [N-Boc-iminodipropionic acid structure and IUPAC
name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136163#n-boc-iminodipropionic-acid-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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